Lignocellulosic biomass (LCB) is a widely available and sustainable energy resource that can be directly or indirectly converted to biofuels and value-added bioproducts. In such LCB conversion, enzymatic saccharification is commonly regarded as a green alternative to chemical hydrolysis due to less energy-intensive, less toxic, and more environment-benign for efficient fermentable sugar recovery. However, enzymatic saccharification faces substantial challenges, since the complex polymeric matrices of LCB necessitates a variety of enzymes for complete and adequate saccharification. Empirical evidence on enzymatic saccharification has paved the way for optimizing the processes and design for enhancing the performance in LCB. This review examines the enzymatic saccharification of LCB, focusing on the important parameters affecting the process, such as pH, temperature, agitation, enzyme/substrate loading, residence time, and the enzymes required to degrade various LCB components. Various strategies have been reported to improve the performance in saccharification and to address the non-productive adsorption of enzymes. A preliminary economic competency valuation of enzyme-derived fermentable sugars is proposed. Wheat straw, sugarcane bagasse and corn stalk appear, in this case, to be the most economic competent LCBs for commercial enzyme-derived fermentable sugar production. Lastly, practical challenges and future research directions on the enzymatic saccharification of LCB are discussed.

Although aqueous foam is composed of simple fluids, air and water, it shows a complex rheological behavior. It exhibits solid-like behavior at low shear and fluid-like behavior at high shear rate. Therefore, understanding such behavior is important for many industrial applications in foods, pharmaceuticals, and cosmetics. Additionally, air–water interface of bubble surface plays an important role in the stabilizing mechanism of foams. Therefore, the rheological properties associated with the aqueous foam highly depend on its interfacial properties. In this review, a systematic study of aqueous foam are presented primarily from rheology point of view. Firstly, foaming agents, surfactants and particles are described; then foam structure was explained, followed by change in structure under applied shear. Finally, foam rheology was linked to interfacial rheology for the interface containing particles whose surface properties were altered by surfactants.

With the rapid development of economy, the demand for energy is increasing rapidly. And the output and processing amount of vacuum residue oil are also increasing year by year. The processing of vacuum residue oil is always a difficult problem in petrochemical industry. The high viscosity is the significant characteristic of vacuum residue oil. It is easy to cause serious influence in residue oil processing, such as reactor blockage. With the development of ultrasonic technology, ultrasonic viscosity reduction has become the focus of research. Its potential role in petrochemical industry has attracted more and more attention. Ultrasonic viscosity reducing vacuum residue oil is a new viscosity reducing process. Compared with the traditional viscosity reduction method, it has good viscosity reduction effect. The research progress of ultrasonic viscosity reducing vacuum residue oil is reviewed. In this paper, the mechanism of ultrasonic action, physical and chemical effects, ultrasonic viscosity reduction treatment conditions, viscosity reduction residue oil system influence and viscosity recovery, ultrasonic sound field simulation are reviewed and analyzed. In addition, ultrasound has a synergistic effect. Ultrasonic synergistic physicochemical methods (microwave; hydrogen donor) also has remarkable effects. Ultrasonic treatment technology is adopted on the basis of traditional microwave viscosity reduction and residue oil hydrogenation donor. This kind of ultrasonic collaborative method has excellent application prospect. But there are problems with this technology. The research direction of ultrasonic viscosity reduction residue oil in the future is also suggested. It can provide reference for related research.

The increase in biodiesel production has resulted in the oversupply of glycerol into the market. Purified and processed glycerol has found many direct applications in pharmaceuticals, food, etc. However, the cost of processing and market value of processed glycerol has driven the research of direct utilization of crude glycerol to industrially essential chemicals. Various methods and research have been devoted to using glycerol to produce value-added products separately. Glycerol can undergo several transformation reactions like hydrogenation, oxidation, alcoholysis, and etherification. Etherification of glycerol can be divided into three main reactions: self-etherification, using alcohol, and olefins and these products have vast applications such as fuel additives, plasticizer, etc. The current review presents a comprehensive summary of glycerol etherification to value-added products and their applications. The catalytic system developed along with reaction conditions and the factors responsible for the better activity is also discussed. Overall, the review presents a detailed discussion on the catalytic system developed, the utilization of different alcohols and olefins, and the application of products. Moreover, the environmental and economic aspects of the etherification of glycerol via various conversion routes while assessing the process parameters needs to be tackled to attain wider adoption of the process.

Epoxy resin is commonly used in the oil and gas industry due to its excellent toughness, low shrinkage, good adhesive strength, and relatively good thermal resistance. It is used for water shutoff, zonal isolation, cementing, enhanced oil recovery, and preventing leakage in wells. This paper reviews the chemistry aspect of using an epoxy resin system as a sealant to prevent well leakage and it offers insights into the chemistry of the epoxy resin system, as applied in previous studies. The paper also unveils the reasons for the application of this system from the chemistry perspective, allowing this aspect to be better understood. Success in the investigated cases depended on the formulation design. The epoxide and hydroxyl functional groups have been found to contribute substantially to the excellent performance of the sealant system. Furthermore, the amine curing agent triggers the abrupt reaction of the oxirane ring to stabilise when the cured sealant is perfectly applied. Based on the findings, it is suggested that other types of epoxies, namely epoxidised oils, require further study. Finally, in terms of safety and sustainable energy, it is suggested that more curing agent and diluent studies are undertaken.

Advancements in supercritical (SC), ultrasupercritical (USC), and advanced USC coal-fired power plants have been achieved through the development of enhanced materials utilized in advanced steam cycles and through the deployment of advanced emission control systems. These are referred to as high-efficiency low-emission (HELE) technologies, which may solve numerous issues associated with coal-based power generation. There is a clear global transition from subcritical to advanced power plant types and significant R&D work on HELE technologies. Therefore, this comprehensive review covers the latest HELE technology deployment in major coal-consuming countries and their R&D roadmaps to advance HELE technologies. In spite of the various advantages of HELE technologies, there have been numerous technical challenges relevant to achieving the HELE steam conditions and deploying low emission control technologies in the HELE systems. Hence, this review covers the technical challenges and the relevant recent research by using various coal combustion test facilities. The current focus for the progression from USC boilers to advanced USC boilers is a successful demonstration of the developed high-performance alloys under the advanced steam conditions. This review covers the current status of research and development of advanced USC (A-USC) materials and challenges based on the major material research programs.

Any scientific behavior is best represented by nondimensional numbers. However, in many cases, for pneumatic conveying systems, dimensional equations are developed and used. In some cases, many of the nondimensional equations include Reynolds (Re) and Froude (Fr) numbers; they are usually defined for a limited range of materials and operating conditions. This study demonstrates that most of the relevant flow types, whether in horizontal or vertical pipes, can be better described by Re and Archimedes (Ar) numbers. Ar can also be used in hydraulic conveying systems. This paper presents many threshold velocities that are accurately defined by Re as a simple power function of Ar. Many particulate materials are considered by Ar, thereby linking them to a common behavior. Using various threshold velocities, a flow regime chart for horizontal conveying is presented in this paper.

Owing to their remarkable characteristics, refractory molybdenum nitride (MoN x )-based compounds have been deployed in a wide range of strategic industrial applications. This review reports the electronic and structural properties that render MoN x materials as potent catalytic surfaces for numerous chemical reactions and surveys the syntheses, procedures, and catalytic applications in pertinent industries such as the petroleum industry. In particular, hydrogenation, hydrodesulfurization, and hydrodeoxygenation are essential processes in the refinement of oil segments and their conversions into commodity fuels and platform chemicals. N-vacant sites over a catalyst’s surface are a significant driver of diverse chemical phenomena. Studies on various reaction routes have emphasized that the transfer of adsorbed hydrogen atoms from the N-vacant sites reduces the activation barriers for bond breaking at key structural linkages. Density functional theory has recently provided an atomic-level understanding of Mo–N systems as active ingredients in hydrotreating processes. These Mo–N systems are potentially extendible to the hydrogenation of more complex molecules, most notably, oxygenated aromatic compounds.

Wastewater recycling is a solution to address the global water shortage. Phenols are major pollutants in wastewater, and they are toxic even at very low concentrations. Advanced oxidation process (AOP) is an emerging technique for the effective degradation and mineralization of phenols into water. Herein, we aim at giving an insight into the current state of the art in persulfate-based AOP for the oxidation of phenols using metal/metal-oxide and carbon-based materials. Special attention has been paid to the design strategies of high-performance catalysts, and their advantages and drawbacks are discussed. Finally, the key challenges that govern the implementation of persulfate-based AOP catalysts in water purification, in terms of cost and environmental friendliness, are summarized and possible solutions are proposed. This work is expected to help the selection of the optimal strategy for treating phenol emissions in real scenarios.

In the last decade, there was observed a growing demand for both n-butanol as a potential fuel or fuel additive, and propylene as the only raw material for production of alcohol and other more bulky propylene chemical derivatives with faster growing outputs (polymers, propylene oxide, and acrylic acid). The predictable oilfield depletion and the European Green Deal adoption stimulated interest in alternative processes for n-butanol production, especially those involving bio-based materials. Their commercialization will promote additional market penetration of n-butanol for its application as a basic chemical. We analyze briefly the current status of two most advanced bio-based processes, i.e. ethanol–to-n-butanol and acetone–butanol–ethanol (ABE) fermentation. In the second part of the review, studies of n-butanol and ABE conversion to valuable products are considered with an emphasis on the most perspective catalytic systems and variants of the future processes realization.